N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C20H15BrFNOS/c21-15-11-12-18(17(22)13-15)23-20(24)19(14-7-3-1-4-8-14)25-16-9-5-2-6-10-16/h1-13,19H,(H,23,24)
• InChI Key: CXNMNFGUUWWRCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=C(C=C(C=C2)Br)F)SC3=CC=CC=C3
• Molecular Formula: C20H15BrFNOS
• Molecular Weight: 416.3 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide, also known as BFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BFA belongs to the class of thioamide compounds and has been shown to exhibit various biochemical and physiological effects that make it a promising candidate for drug development.

Mechanism of Action

N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide exerts its biological effects by inhibiting the activity of heat shock protein 90 (Hsp90), a chaperone protein that is essential for the proper folding and stabilization of many oncogenic proteins. By inhibiting Hsp90, N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide can induce the degradation of these proteins, leading to the inhibition of tumor growth. N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide has also been shown to inhibit the activity of other molecular targets, including topoisomerase II and histone deacetylase, which may contribute to its anti-tumor activity.
Biochemical and Physiological Effects:
N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of the immune system. N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide has also been shown to have a neuroprotective effect in animal models of stroke, suggesting its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide in lab experiments is its high purity and availability in large quantities. Additionally, N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide has been extensively characterized, making it a reliable tool for studying the mechanisms of action of Hsp90 inhibitors. However, one limitation of using N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide is its potential toxicity, which may limit its use in certain in vivo experiments.

Future Directions

There are several potential future directions for the research on N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide. One area of interest is the development of new analogs of N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide with improved therapeutic properties and reduced toxicity. Another potential direction is the investigation of the combination of N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide with other anti-cancer agents, such as chemotherapy drugs or immune checkpoint inhibitors, to enhance its anti-tumor activity. Additionally, the potential use of N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide in the treatment of other diseases, such as neurodegenerative disorders or infectious diseases, warrants further investigation.

Synthesis Methods

The synthesis of N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide involves the reaction of 4-bromo-2-fluoroaniline with phenyl isothiocyanate, followed by the addition of 2-bromoacetophenone and sodium hydride. The resulting product is then treated with hydrochloric acid to yield N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide in high purity. This method has been optimized to produce N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide in large quantities, making it readily available for research purposes.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to exhibit anti-tumor activity by inhibiting the growth of cancer cells in vitro and in vivo. N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide has also been investigated for its potential use as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines. Additionally, N-(4-bromo-2-fluorophenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.